previtamin D3

Specification

• CAS No.: 1173-13-3
• Molecular Formula: C27H44O
• Molecular Weight: 384.6 g/mol
• IUPAC Name: (1S)-3-[(Z)-2-[(1R,3aR,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol
• Standard InChI: InChI=1S/C27H44O/c1-19(2)8-6-9-21(4)25-15-16-26-22(10-7-17-27(25,26)5)12-13-23-18-24(28)14-11-20(23)3/h10,12-13,19,21,24-26,28H,6-9,11,14-18H2,1-5H3/b13-12-/t21-,24+,25-,26+,27-/m1/s1
• Standard InChI Key: YUGCAAVRZWBXEQ-WHTXLNIXSA-N
• Isomeric SMILES: CC1=C(C[C@H](CC1)O)/C=C\C2=CCC[C@]3([C@H]2CC[C@@H]3[C@H](C)CCCC(C)C)C
• SMILES: CC1=C(CC(CC1)O)C=CC2=CCCC3(C2CCC3C(C)CCCC(C)C)C
• Canonical SMILES: CC1=C(CC(CC1)O)C=CC2=CCCC3(C2CCC3C(C)CCCC(C)C)C
• Appearance: Pale Yellow Oil

Introduction

Chemical Structure and Properties

Molecular Identification

Previtamin D3 is a hydroxy seco-steroid with the molecular formula C27H44O. This compound has an average molecular weight of 384.6377 and a monoisotopic molecular weight of 384.33921603. Its IUPAC name is (3S)-3-[(Z)-2-[(1R,3aR,7aR)-7a-methyl-1-[(2R)-6-methylheptan-2-yl]-1,2,3,3a,6,7-hexahydroinden-4-yl]ethenyl]-4-methylcyclohex-3-en-1-ol.

Previtamin D3 has several important identifiers that facilitate its recognition in chemical databases:

Identifier Type	Value
CAS Number	1173-13-3
InChI Key	YUGCAAVRZWBXEQ-QEYGBBHESA-N
European Community Number	214-634-2
ChEBI ID	CHEBI:8403
DrugBank ID	DB15614

The structure of previtamin D3 is characterized by a broken B ring of the steroid nucleus, resulting in a secosteroid configuration. This structural feature is crucial for its function as an intermediate in vitamin D3 synthesis and distinguishes it from its precursor, 7-dehydrocholesterol.

Physical Properties

Previtamin D3 exists as a solid at standard temperature and pressure. Its physical properties are intimately connected to its biological function, particularly its ability to undergo thermal isomerization at body temperature. The compound's conformational flexibility allows it to exist in multiple isomeric forms, with the gZg-Pre-D form believed to be the precursor to thermal conversion to vitamin D3.

The molecule's UV absorption spectrum provides a characteristic signature that has been used for its identification in biological samples. This spectroscopic property, along with mass spectrometry analysis, has been crucial in isolating and identifying previtamin D3 in skin tissues following ultraviolet exposure.

Biosynthesis and Metabolism

Photochemical Formation

Previtamin D3 formation in the skin represents a remarkable example of photochemistry in biological systems. It is produced when 7-dehydrocholesterol in the epidermal layers of the skin is exposed to ultraviolet B (UVB) light with wavelengths between 295 and 300 nm. This photochemical reaction involves the breaking of the B ring in the steroid nucleus structure, creating the secosteroid configuration characteristic of previtamin D3.

This photosynthesis can occur throughout the epidermis and extends into the dermis, particularly in hypopigmented Caucasian skin exposed to solar ultraviolet radiation. The process is heavily influenced by several factors, including:

• Sunlight intensity and wavelength distribution

• Skin pigmentation (melanin content)

• Age-related changes in skin thickness and 7-dehydrocholesterol content

• Use of sunscreens, which effectively block previtamin D3 synthesis

Analytical Methods

Detection and Measurement Techniques

Various analytical techniques have been developed to detect and quantify previtamin D3 in biological samples and food products. These methods typically rely on the compound's distinctive spectroscopic properties and chemical behavior.

Key analytical approaches include:

• Ultraviolet absorption spectroscopy - Exploits previtamin D3's characteristic UV absorption spectrum

• Mass spectrometry - Identifies the compound based on its molecular weight and fragmentation pattern

• Liquid chromatography-mass spectrometry (LC-MS) - Separates and quantifies previtamin D3 along with other vitamin D metabolites

Identification of previtamin D3 in biological samples (e.g., skin) typically involves multiple criteria, including:

• Characteristic ultraviolet absorption spectrum

• Mass spectral analysis

• Demonstration of thermal isomerization to vitamin D3

Research Findings and Developments

Recent research has explored the wavelength-dependent nature of previtamin D3 photochemistry. The branching of photochemical reactions following the initial formation of previtamin D3 is significantly influenced by the wavelength of UV radiation. Excitation at the blue edge of the provitamin D3 absorption spectrum tends to produce more of the undesired tachysterol byproduct and less previtamin D3.

This wavelength dependence has important implications for vitamin D synthesis in different environmental conditions and could explain variations in vitamin D production efficiency at different times of day, seasons, and latitudes.